Cas no 2092452-90-7 (3,4-Quinolinediamine, 6-bromo-5-fluoro-)
3,4-Quinolinediamine, 6-bromo-5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Quinolinediamine, 6-bromo-5-fluoro-
-
- Inchi: 1S/C9H7BrFN3/c10-4-1-2-6-7(8(4)11)9(13)5(12)3-14-6/h1-3H,12H2,(H2,13,14)
- InChI Key: XFFHFWVKJLGTTB-UHFFFAOYSA-N
- SMILES: N1C2C(=C(F)C(Br)=CC=2)C(N)=C(N)C=1
3,4-Quinolinediamine, 6-bromo-5-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01043455-1g |
6-Bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 95% | 1g |
¥3717.0 | 2023-03-19 | |
| Enamine | EN300-361834-0.05g |
6-bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 0.05g |
$624.0 | 2023-03-07 | ||
| Enamine | EN300-361834-0.1g |
6-bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 0.1g |
$653.0 | 2023-03-07 | ||
| Enamine | EN300-361834-0.25g |
6-bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 0.25g |
$683.0 | 2023-03-07 | ||
| Enamine | EN300-361834-0.5g |
6-bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 0.5g |
$713.0 | 2023-03-07 | ||
| Enamine | EN300-361834-1.0g |
6-bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-361834-2.5g |
6-bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 2.5g |
$1454.0 | 2023-03-07 | ||
| Enamine | EN300-361834-5.0g |
6-bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 5.0g |
$2152.0 | 2023-03-07 | ||
| Enamine | EN300-361834-10.0g |
6-bromo-5-fluoroquinoline-3,4-diamine |
2092452-90-7 | 10.0g |
$3191.0 | 2023-03-07 |
3,4-Quinolinediamine, 6-bromo-5-fluoro- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3,4-Quinolinediamine, 6-bromo-5-fluoro-
Introduction to 3,4-Quinolinediamine, 6-bromo-5-fluoro (CAS No. 2092452-90-7)
3,4-Quinolinediamine, 6-bromo-5-fluoro, identified by its Chemical Abstracts Service (CAS) number 2092452-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 3,4-Quinolinediamine, 6-bromo-5-fluoro, including the presence of bromine and fluorine substituents, make it a particularly intriguing subject for research and development.
The molecular structure of 3,4-Quinolinediamine, 6-bromo-5-fluoro consists of a quinoline core with two amino groups at the 3 and 4 positions, a bromine atom at the 6 position, and a fluorine atom at the 5 position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited for various chemical modifications and biological interactions. The presence of both bromine and fluorine atoms also makes this compound a valuable intermediate in synthetic chemistry, enabling further derivatization and the exploration of novel pharmacophores.
In recent years, there has been a growing interest in quinoline derivatives due to their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The substitution pattern in 3,4-Quinolinediamine, 6-bromo-5-fluoro is particularly well-suited for these applications. For instance, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the fluorine atom can enhance metabolic stability and binding affinity to biological targets. These properties have made this compound a focal point in drug discovery efforts aimed at developing next-generation therapeutics.
One of the most compelling aspects of 3,4-Quinolinediamine, 6-bromo-5-fluoro is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to design molecules with enhanced efficacy and reduced side effects. For example, studies have demonstrated that quinoline derivatives can interact with specific enzymes and receptors involved in disease pathways. The unique combination of amino groups and halogen substituents in 3,4-Quinolinediamine, 6-bromo-5-fluoro allows for precise tuning of these interactions, making it an ideal candidate for structure-based drug design.
Recent advancements in computational chemistry have further accelerated the exploration of 3,4-Quinolinediamine, 6-bromo-5-fluoro. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets such as kinases and proteases. These predictions have guided experimental efforts to optimize the molecule's pharmacological profile. Additionally, high-throughput screening methods have been used to identify derivatives of 3,4-Quinolinediamine, 6-bromo-5-fluoro with improved potency and selectivity.
The synthetic pathways for preparing 3,4-Quinolinediamine, 6-bromo-5-fluoro are also of considerable interest. Researchers have developed efficient multi-step syntheses that incorporate key functional groups while maintaining high yields. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions to introduce bromine and fluorine atoms into the quinoline core. Such methodologies are not only scalable but also compatible with large-scale production requirements.
The pharmacological activity of 3,4-Quinolinediamine, 6-bromo-5-fluoro has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in models of cancer and inflammation. The compound's ability to modulate key signaling pathways has led to its investigation as a potential treatment for diseases such as leukemia and rheumatoid arthritis. While further research is needed to fully elucidate its therapeutic potential, these early findings suggest that 3,4-Quinolinediamine, 6-bromo-5-fluoro could play a significant role in future medical interventions.
From a regulatory perspective,3,4 Quinolinediam ine,6 -bromo -5 -flu oro (CAS No .2092452 -90 -7) falls under general chemical substances that require standard handling procedures . It is important for researchers working with this compound to adhere to good laboratory practices (GLP) guidelines . Proper storage conditions , such as temperature control , are essential to maintain its stability . Additionally , safety protocols should be followed , including the use of personal protective equipment (PPE) when handling it p > < p > The future prospects for research on 3,4 Quinol ine diam ine,6 -bromo -5 -flu oro are exciting . Advances in genomics , proteomics , and metabolomics are expected to provide deeper insights into how this compound interacts with biological systems . These technologies will enable more targeted drug design approaches , potentially leading to breakthroughs in treating complex diseases . Furthermore , interdisciplinary collaborations between chemists , biologists , pharmacologists , an d clinicians will be crucial in translating basic research findings into clinical applications p > < p > In conclusion,3,4 Quinol ine diam ine,6 -bromo -5 -flu oro (CAS No .2092452 -90 -7) represents an important advancement i n medicinal chemistry . Its unique structural features , combined with its demonstrated biological activity , make it a valuable scaffold for developing novel therapeutics . As research continues , we can expect further discoveries that will expand our understanding o f this remarkable compound p >
2092452-90-7 (3,4-Quinolinediamine, 6-bromo-5-fluoro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)